1-(3-((3-Methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)-2-(thiophen-3-yl)ethanone

• IUPAC Name: 1-[3-(3-methoxypyrazin-2-yl)oxypyrrolidin-1-yl]-2-thiophen-3-ylethanone
• InChI: InChI=1S/C15H17N3O3S/c1-20-14-15(17-5-4-16-14)21-12-2-6-18(9-12)13(19)8-11-3-7-22-10-11/h3-5,7,10,12H,2,6,8-9H2,1H3
• InChI Key: QOWRYNFBGMESQH-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=CN=C1OC2CCN(C2)C(=O)CC3=CSC=C3
• Molecular Formula: C15H17N3O3S
• Molecular Weight: 319.4 g/mol

Description

1-(3-((3-Methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)-2-(thiophen-3-yl)ethanone is a chemical compound that has shown promising results in scientific research. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Scientific Research Applications

• Conducting Polymers Synthesis : This compound is involved in the synthesis of conducting polymers. A study demonstrated the synthesis of polymers based on 2,5-di(thiophen-2-yl)-1H-pyrrole derivatives, which are useful in creating materials with high electrical conductivity and good thermal stability. Such materials have potential applications in electronic devices and sensors (Pandule et al., 2014).

• Heterocyclic Compounds Synthesis : The compound is also used in the synthesis of various heterocyclic compounds. For instance, it plays a role in the synthesis of pyrazolopyridines and other pyrido fused systems, which are important in pharmaceutical research for creating new drugs (Almansa et al., 2008).

• Antimicrobial and Antifungal Agents : Another study involved the synthesis of novel pyrazolo[1,5-a]pyrimidine and pyrazolo[5,1-c]triazine derivatives, which showed potential as antimicrobial and antifungal agents. Such compounds can contribute to the development of new treatments for infections (Abdelriheem et al., 2017).

• Electrochromic Devices : Research has also been conducted on the use of this compound in electrochromic devices. Electrochromic polymers based on thiophene and pyrrole derivatives show promising applications in display technologies, offering high contrast and efficient color change capabilities (Su et al., 2017).

• Synthesis of Pyrrolidines : It is also used in the stereospecific synthesis of pyrrolidines, which are valuable in medicinal chemistry for their biological activities. The synthesis approach described in one study provides a route to these compounds with high enantiopurity and structural diversity (Oliveira Udry et al., 2014).